Cas no 91007-05-5 (Ethyl 4-methyl-3-oxoheptanoate)
91007-05-5 structure
Product Name:Ethyl 4-methyl-3-oxoheptanoate
CAS No:91007-05-5
MF:C10H18O3
MW:186.248123645782
CID:2813198
PubChem ID:14400116
Update Time:2025-04-21
Ethyl 4-methyl-3-oxoheptanoate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL2905279
- 91007-05-5
- DTXSID00559841
- DTXCID70510621
- Ethyl 4-methyl-3-oxoheptanoate
-
- Inchi: 1S/C10H18O3/c1-4-6-8(3)9(11)7-10(12)13-5-2/h8H,4-7H2,1-3H3
- InChI Key: AWVLEEPOJNLLNE-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)OCC)C(C)CCC
Computed Properties
- Exact Mass: 186.125594432Da
- Monoisotopic Mass: 186.125594432Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4Ų
Ethyl 4-methyl-3-oxoheptanoate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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